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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736

Essential Safety and Handling Guide for 2-
Methylbutanoic Anhydride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Methylbutanoic Anhydride
(CAS No: 1519-23-9). Adherence to these protocols is essential for ensuring laboratory safety
and minimizing risk.

Hazard Identification and Physical Properties

2-Methylbutanoic anhydride is a combustible and corrosive liquid that can cause severe skin
burns, eye damage, and respiratory irritation. It is harmful if swallowed or absorbed through the
skin and may cause an allergic skin reaction.[1][2][3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[1]
_ H290: May be corrosive to
Corrosive to Metals Category 1
metals[1]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin[1]

Skin Corrosion/Irritation

Category 1B/1C

H314: Causes severe skin

burns and eye damage[1][2][3]

H317: May cause an allergic

Skin Sensitization Category 1 _ _
skin reaction[2]
i o H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage[1]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]
. . H335: May cause respiratory
Specific Target Organ Toxicity Category 3

irritation[2]

Table 2: Physical and Chemical Properties

Property

Value

Molecular Formula

C10H1803][5][6][7]

Molecular Weight 186.25 g/mol [5][6]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 180-182 °C/5 mmHg; 60 °C/0.2 mmHg[8]
Density 0.934 g/mL at 25 °C[8]

Flash Point 90 °C (194 °F) - closed cup[8]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108700-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL04385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108700-SDS-EN.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108700-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108700-SDS-EN.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/199a08b9-e318-48aa-b218-dd7051fe8fce
https://www.keyorganics.net/2-methylbutanoicanhydride-1519-23-9-c10h18o3.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/199a08b9-e318-48aa-b218-dd7051fe8fce
https://cymitquimica.com/cas/1519-23-9/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/348562
https://www.sigmaaldrich.com/TW/zh/product/aldrich/348562
https://www.sigmaaldrich.com/TW/zh/product/aldrich/348562
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 2-Methylbutanoic anhydride.
The required equipment is designed to prevent exposure through inhalation, skin contact, and
eye contact.[9]

Table 3: Recommended Personal Protective Equipment

Recommended for High

Protection Type Minimum Requirement .
Splash Potential
Safety glasses with side Chemical safety goggles and a
Eye & Face _ _
shields[10] full face shield[8][10][11]
Chemical-resistant gloves Elbow-length, chemical-
Hand

(e.g., Nitrile, Neoprene)[11][12] resistant gloves (e.g., PVC)[9]

Bod Laboratory coat or disposable Chemically impervious
0
Y gown[11] coveralls or suit[9]

Supplied-air respirator (SAR)

o -~ or self-contained breathing
) Work within a certified
Respiratory ) apparatus (SCBA) for
chemical fume hood[3] )
emergencies or poor

ventilation[3][9][10]

Chemical-resistant safety
boots[9][12][13]

Footwear Closed-toe shoes

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following workflow outlines the
necessary steps from preparation to waste management.
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Caption: Workflow for handling 2-Methylbutanoic anhydride.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b074736?utm_src=pdf-body-img
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Protocol

e Preparation:

o Always handle 2-Methylbutanoic anhydride within a certified chemical fume hood to
prevent inhalation of vapors.[3]

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Don the appropriate PPE as detailed in Table 3.

» Handling and Storage:

o

Keep the container tightly closed when not in use.[3]

[¢]

Avoid contact with skin, eyes, and clothing.

[e]

Keep away from sources of ignition such as heat, sparks, and open flames.[1][3]

o

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[3]

o

Store under an inert atmosphere and protect from moisture.[3][14]

Accidental Release and First Aid Measures

Immediate and appropriate action is vital in the event of an exposure or spill.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated (only if safe to do so).

Control Ignition: Remove all sources of ignition.[3][15]

Contain: Wearing full PPE, absorb the spill with an inert, dry material such as sand, earth, or
a commercial sorbent.[1][3][14] Do not use combustible materials or water.
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o Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container
for hazardous waste disposal.[3][15]

» Decontaminate: Clean the affected area thoroughly.

Table 4: First Aid Procedures

Exposure Route Action

Move the person to fresh air immediately. If
_ breathing is difficult or has stopped, provide
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.[1][3]

Immediately remove all contaminated clothing.
) Flush the affected skin with large amounts of
Skin Contact . . .
water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact )
lenses if present and easy to do. Seek
immediate medical attention from an

ophthalmologist.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ) )
unconscious person. Seek immediate medical

attention.[1][3][15]

Disposal Plan

All waste materials must be treated as hazardous.

o Waste Chemical: Do not dispose of 2-Methylbutanoic anhydride down the drain. Collect in
its original container or a suitable, labeled hazardous waste container.[1]
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o Contaminated Materials: Any materials used for spill cleanup (absorbents, gloves, etc.) must
be placed in a sealed, labeled container for hazardous waste.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations.[1] Handle uncleaned
containers as you would the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074736#personal-protective-equipment-for-handling-
2-methylbutanoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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